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Introduction

Dicopper chloride trihydroxide, often referred to as copper oxychloride or tribasic copper
chloride (TBCC), is a widely utilized contact fungicide and bactericide with a long history of
effective disease management in agriculture.[1][2][3] Its efficacy stems from the release of
copper ions (Cu?*), which exert a multi-site inhibitory action on fungal pathogens.[1][4] This
broad-spectrum activity disrupts several vital cellular processes, making the development of
resistance a rare occurrence.[4][5] These application notes provide a detailed overview of the
mechanism of action of dicopper chloride trihydroxide, supported by quantitative data,
experimental protocols, and visual diagrams to facilitate further research and development.

Mechanism of Action

The fungicidal activity of dicopper chloride trihydroxide is initiated upon its dissolution in the
presence of moisture on the plant surface, leading to the gradual release of Cu2* ions.[4]
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These ions are the primary active agent and impact fungal cells through a multi-pronged attack:

e Enzyme Inhibition: Copper ions have a high affinity for sulfhydryl (-SH), amino (-NH2),
carboxyl (-COOH), and hydroxyl (-OH) groups present in the amino acid residues of proteins.
[4] By binding to these functional groups, Cu?* ions disrupt the three-dimensional structure of
enzymes, leading to their inactivation. This non-specific enzyme inhibition affects a wide
range of metabolic pathways crucial for fungal survival.

» Disruption of Cell Membrane Integrity: Copper ions can catalyze the formation of reactive
oxygen species (ROS), which leads to the peroxidation of lipids within the fungal cell
membrane. This process damages the membrane, altering its fluidity and permeability. The
compromised membrane integrity results in the leakage of essential cellular components and
ultimately, cell death.

o Generation of Reactive Oxygen Species (ROS): Copper ions can participate in Fenton-like
reactions, catalyzing the conversion of less reactive oxygen species, such as hydrogen
peroxide (H2032), into highly damaging hydroxyl radicals (*OH). These radicals can
indiscriminately attack and damage vital biomolecules, including lipids, proteins, and nucleic
acids.

« Interference with Protein Function and DNA: The binding of copper ions to proteins can lead
to their denaturation and loss of function.[4] Furthermore, copper has been shown to interact
with DNA, potentially causing damage and interfering with replication and transcription
processes.[6]

Quantitative Data

The efficacy of dicopper chloride trihydroxide can be quantified by its ability to control
specific fungal diseases. The following table summarizes the performance of various copper
oxychloride-based fungicides against cucumber downy mildew.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.pomais.com/copper-oxychloride-mode-of-action/
https://www.pomais.com/copper-oxychloride-mode-of-action/
https://www.researchgate.net/publication/385550672_Flow_injection_chemiluminescence_determination_of_copper_oxychloride_fungicide_in_freshwater_and_fruits_samples_employing_1_10-phenanthroline-H_2_O_2_reaction_system
https://www.benchchem.com/product/b1250067/docs?utm_src=pdf-body#application-notes-and-protocols-unraveling-the-fungicidal-mechanism-of-dicopper-chloride-trihydroxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250067?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

. Efficacy at 50% Efficacy at 90%
Fungicide Product .. . . . .
) . Application Rate Disease Severity Disease Severity
(Active Ingredient)
(%) (%)
Copertox® (Copper
P ] (Copp 25¢g/L 67.49 61.3
Oxychloride)
Oksavit® (Copper
_ 2.5g/L 63.8 53.8
Oxychloride)
Coprox® (Copper
P (Copp 2.5¢/L 53.8 Not specified

Oxychloride)

Data adapted from a study on the control of cucumber downy mildew.[5][7]

Signaling Pathways and Cellular Response

The exposure of fungal cells to copper ions triggers a complex transcriptional response aimed
at mitigating copper toxicity. This response involves the upregulation of genes responsible for
copper detoxification and efflux, as well as those involved in managing oxidative stress.

In the fungal pathogen Aspergillus fumigatus, the transcription factor AceA is activated in the
presence of high copper concentrations.[8][9] AceA then upregulates the expression of the
copper efflux transporter CrpA, which actively pumps copper ions out of the cell.[8][9]
Additionally, the expression of copper chaperones and enzymes involved in ROS detoxification,
such as catalases and glutathione-S-transferases, is also increased.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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